Cas no 36083-82-6 (Midecamycin A4)

• Product name: Midecamycin A4
• CAS No: 36083-82-6
• MF: C₄₂H₆₇NO₁₅
• MW: 825.979094743729
• CID: 2000338
• PubChem ID: 76971499

Midecamycin A4 Chemical and Physical Properties

Names and Identifiers

• Midecamycin A4
• [6-[4-(dimethylamino)-5-hydroxy-6-[[(11Z,13E)-5-methoxy-9,16-dimethyl-2,10-dioxo-7-(2-oxoethyl)-4-propanoyloxy-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-
• AC1O62N8
• Antibiotic SF 837A4
• BRN 1676695
• Leucomycin V, 9-deoxy-9-oxo-, 4(sup B)-butanoate 3-propanoate
• LS-87896
• Mydecamycin A4
• SF-837-A4
• 36083-82-6
• 40O3ND1R1O
• LEUCOMYCIN V, 9-DEOXY-9-OXO-, 4B-BUTANOATE 3-PROPANOATE
• Q27258341
• ANTIBIOTIC SF-837A4
• UNII-40O3ND1R1O

• Inchi： InChI=1S/C42H67NO15/c1-11-16-32(47)56-40-27(6)53-34(23-42(40,7)50)57-37-26(5)54-41(36(49)35(37)43(8)9)58-38-28(19-20-44)21-24(3)29(45)18-15-13-14-17-25(4)52-33(48)22-30(39(38)51-10)55-31(46)12-2/h13-15,18,20,24-28,30,34-41,49-50H,11-12,16-17,19,21-23H2,1-10H3
• InChI Key： NLUFZUPOQMATMY-UHFFFAOYSA-N
• SMILES： CCCC(=O)OC1C(C)OC(CC1(C)O)OC1C(C)OC(OC2C(CC=O)CC(C)C(=O)\C=C\C=C\CC(C)OC(=O)CC(OC(=O)CC)C2OC)C(O)C1N(C)C |t:33,35|

Computed Properties

• Exact Mass: 825.45107043Da
• Monoisotopic Mass: 825.45107043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 15
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203Ų
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides